Cas no 1262985-28-3 ((2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid)

• Product Name: (2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid
• CAS No: 1262985-28-3
• MF: C₁₇H₃₃NO₅Si
• MW: 359.533126592636
• CID: 5291272
• Update Time: 2026-03-10

(2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-1-(tert-Butoxycarbonyl)-3-((tert-butyldimethylsilyl)oxy)piperidine-2-carboxylic acid
• (2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid

• Inchi： 1S/C17H33NO5Si/c1-16(2,3)22-15(21)18-11-9-10-12(13(18)14(19)20)23-24(7,8)17(4,5)6/h12-13H,9-11H2,1-8H3,(H,19,20)/t12-,13-/m0/s1
• InChI Key： WYLYLPVDJDSVHN-STQMWFEESA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CCCN(C(=O)OC(C)(C)C)[C@@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 478
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid

Compound CAS No. 1262985-28-3: (2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid

The compound CAS No. 1262985-28-3, known as (2S,3S)-1-tert-butoxycarbonyl-3-[tert-butyl(dimethyl)silyl]oxy-piperidine-2-carboxylic acid, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex stereochemistry and the presence of protective groups, which make it a valuable intermediate in the synthesis of bioactive molecules.

The structure of this compound features a piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The stereochemistry at the 2S and 3S positions is critical for its biological activity and synthetic utility. The tert-butoxycarbonyl (Boc) group at position 1 serves as a protecting group for the carboxylic acid moiety, while the tert-butyl(dimethyl)silyl (TBS) group at position 3 protects the hydroxyl group on the piperidine ring. These protecting groups are commonly used in organic synthesis to prevent unwanted side reactions during multi-step syntheses.

Recent studies have highlighted the importance of such compounds in drug discovery programs. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that similar piperidine derivatives exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The stereochemical integrity of (2S,3S)-1-Boc-3-TBS-oxy-piperidine-2-carboxylic acid is crucial for maintaining its bioactivity, as minor deviations in configuration can significantly alter its interaction with target proteins.

In terms of synthesis, this compound is typically prepared via a multi-step process involving the selective protection and deprotection of functional groups. The use of Boc and TBS groups allows chemists to control the reactivity of the molecule during each step of the synthesis. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and stereochemical integrity of the final product.

From an industrial perspective, this compound represents a prime example of how modern organic chemistry contributes to the development of novel therapeutic agents. Its unique combination of stereochemistry and functional groups makes it an ideal candidate for further modification in drug design pipelines. Furthermore, its stability under standard storage conditions ensures that it can be readily incorporated into large-scale synthetic processes.

Looking ahead, ongoing research into (2S,3S)-1-Boc-3-TBS-oxy-piperidine-2-carboxylic acid and related compounds is expected to yield new insights into their potential applications in medicine and materials science. As computational chemistry tools continue to advance, chemists will be better equipped to predict and optimize the properties of such molecules, paving the way for innovative solutions in healthcare and beyond.